4-(4-Methylpiperazin-1-yl)benzoyl chloride dihydrochloride

• IUPAC Name: 4-(4-methylpiperazin-1-yl)benzoyl chloride;dihydrochloride
• InChI: InChI=1S/C12H15ClN2O.2ClH/c1-14-6-8-15(9-7-14)11-4-2-10(3-5-11)12(13)16;;/h2-5H,6-9H2,1H3;2*1H
• InChI Key: SHGWOJORXANXGA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)C(=O)Cl.Cl.Cl
• Molecular Formula: C12H17Cl3N2O
• Molecular Weight: 311.6 g/mol

Description

4-(4-Methylpiperazin-1-yl)benzoyl chloride dihydrochloride, also known as 4-MPBC, is a synthetic organic compound used in various laboratory experiments. It is a white solid with a molecular weight of 479.3 g/mol and a melting point of 153-156 °C. 4-MPBC is used in various scientific research applications, including biochemical and physiological studies, and as a reagent in organic synthesis.

Scientific Research Applications

4-(4-Methylpiperazin-1-yl)benzoyl chloride dihydrochloride has been used in various scientific research applications, including biochemical and physiological studies. It has been used to study the structure and function of enzymes, to study the effects of various drugs on the body, and to study the effects of various environmental factors on the body. It has also been used as a reagent in organic synthesis, as a catalyst in the synthesis of various organic compounds, and as a reagent in the synthesis of pharmaceuticals.

Mechanism of Action

4-(4-Methylpiperazin-1-yl)benzoyl chloride dihydrochloride acts as a reversible inhibitor of enzymes. It binds to the active site of the enzyme and prevents the enzyme from catalyzing its reaction. This inhibition is reversible, meaning that the enzyme can be reactivated after the this compound is removed from the active site.
Biochemical and Physiological Effects
This compound has been used to study the effects of various drugs on the body. It has been found to inhibit the activity of various enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to an increase in the levels of acetylcholine, which can have a variety of effects on the body. In addition, this compound has been found to inhibit the activity of various other enzymes, including phosphodiesterases, which are involved in the breakdown of various hormones and neurotransmitters. Inhibition of these enzymes can lead to an increase in the levels of these hormones and neurotransmitters, which can have a variety of effects on the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(4-Methylpiperazin-1-yl)benzoyl chloride dihydrochloride in laboratory experiments is that it is a reversible inhibitor of enzymes, meaning that the enzyme can be reactivated after the this compound is removed from the active site. This makes it useful for studying the effects of various drugs on the body, as it allows for the study of the drug’s effects without permanently inhibiting the enzyme. However, this compound has several limitations for laboratory experiments. It is a relatively expensive reagent, and it is not very soluble in water, which can make it difficult to use in aqueous solutions. In addition, it can be toxic and can cause skin irritation.

Future Directions

There are several potential future directions for the use of 4-(4-Methylpiperazin-1-yl)benzoyl chloride dihydrochloride in scientific research. It could be used to study the effects of various drugs on the body, as well as the effects of various environmental factors on the body. It could also be used as a reagent in organic synthesis, as a catalyst in the synthesis of various organic compounds, and as a reagent in the synthesis of pharmaceuticals. In addition, it could be used to study the structure and function of enzymes, and to study the effects of various hormones and neurotransmitters on the body. Finally, it could be used in the development of new drugs and treatments, as well as in the development of new diagnostic tests.

Synthesis Methods

4-(4-Methylpiperazin-1-yl)benzoyl chloride dihydrochloride is typically synthesized from 4-methylpiperazine and benzoyl chloride. The synthesis is carried out in an inert atmosphere such as nitrogen or argon in a three-necked flask with a reflux condenser. The reaction is typically conducted at a temperature of 100-110 °C for 3-4 hours. The reaction is then cooled to room temperature and the product is isolated by filtration. The product is then washed with methanol or ethanol and dried under vacuum to yield a white powder.